2-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide

• IUPAC Name: 2-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• InChI: InChI=1S/C14H11ClN4O/c1-9-6-13-16-7-10(8-19(13)18-9)17-14(20)11-4-2-3-5-12(11)15/h2-8H,1H3,(H,17,20)
• InChI Key: XLVWQWSOSCXUMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C14H11ClN4O
• Molecular Weight: 286.71 g/mol

Description

“2-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide” is a compound that belongs to the family of pyrazolo[1,5-a]pyrimidines. These compounds have been identified as strategic compounds for optical applications due to several key characteristics such as their simpler and greener synthetic methodology and their tunable photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a two-step synthesis sequence starting from the appropriate methyl ketone. The solid obtained is then suction filtered, washed with water, dried, and purified by column chromatography.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by the presence of electron-donating groups (EDGs) at position 7 on the fused ring. These EDGs improve both the absorption and emission behaviors of the compounds.

Chemical Reactions Analysis

The compounds showed significant inhibitory activity with IC50 values ranging from 0.057 ± 0.003–3.646 ± 0.203 μM, compared to the control drug sorafenib.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structure. They have tunable photophysical properties, and their properties and stability are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G.

Scientific Research Applications

Anticancer Activity

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CDK2 Inhibition

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Optical Applications

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Mechanism of Action

The mechanism of action of these compounds is related to their optical properties. The electronic structure analysis based on DFT and TD-DFT calculations revealed that EDGs at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring.

Future Directions

The future directions in the research of pyrazolo[1,5-a]pyrimidines could involve the exploration of their potential applications in various fields such as materials science and biological interactions. Further studies could also focus on improving their synthetic methodologies and understanding their optical properties.